Cas no 881933-34-2 ((2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide)

(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure linked to a 4-ethylphenyl group and a 5-methyl-1,3,4-thiadiazol-2-yl moiety. This compound exhibits potential as an intermediate in pharmaceutical or agrochemical applications due to its rigid, planar conformation and electron-rich heterocyclic system. The presence of the thiadiazole ring enhances stability and may contribute to bioactivity, while the ethylphenyl group offers lipophilicity for improved membrane permeability. Its well-defined stereochemistry (E-configuration) ensures consistency in reactivity and interaction with biological targets. Suitable for further derivatization, this compound is of interest in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators.

(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide structure

881933-34-2 structure

Product Name:(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide

CAS No:881933-34-2

MF:C₁₄H₁₅N₃OS

MW:273.353401422501

CID:6137029

PubChem ID:7730583

Update Time:2025-06-13

(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
- (E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
- 2-Propenamide, 3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
- AKOS001130972
- F3266-0232
- VU0608142-1
- (E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acrylamide
- 881933-34-2
- Inchi： 1S/C14H15N3OS/c1-3-11-4-6-12(7-5-11)8-9-13(18)15-14-17-16-10(2)19-14/h4-9H,3H2,1-2H3,(H,15,17,18)
- InChI Key： IRYIWWANQBQCIB-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C)S1)(=O)C=CC1=CC=C(CC)C=C1

Computed Properties

Exact Mass: 273.09358328g/mol
Monoisotopic Mass: 273.09358328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 83.1Å²

Experimental Properties

Density: 1.263±0.06 g/cm3(Predicted)
pka: 8.48±0.50(Predicted)

(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3266-0232-2μmol	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3266-0232-5μmol	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3266-0232-10μmol	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3266-0232-20μmol	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3266-0232-1mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3266-0232-2mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3266-0232-3mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3266-0232-4mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3266-0232-5mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3266-0232-10mg	(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide	881933-34-2	90%+	10mg	$79.0	2023-04-26

(2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide Related Literature

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Additional information on (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide (CAS No. 881933-34-2)

The compound (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide, identified by its CAS No. 881933-34-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazole ring and an ethylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in drug discovery and crop protection.

In recent years, the demand for novel heterocyclic compounds like (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide has surged due to their versatility in medicinal chemistry. The thiadiazole moiety, in particular, is known for its pharmacophoric properties, often contributing to antimicrobial, anti-inflammatory, and anticancer activities. This aligns with current trends in AI-driven drug design, where computational models predict the efficacy of such compounds, saving time and resources in lab testing.

Another area of interest is the compound's potential role in sustainable agriculture. With growing concerns over pesticide resistance and environmental impact, 881933-34-2 is being explored as a green alternative for pest control. Its prop-2-enamide backbone may offer targeted action against pests while minimizing harm to beneficial organisms, a hot topic in agrochemical innovation.

The synthesis of (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalysis are often employed to enhance yield and purity, reflecting the industry's shift toward efficient synthetic methodologies. These innovations are frequently discussed in scientific forums and patent literature, highlighting the compound's commercial viability.

From a regulatory perspective, CAS No. 881933-34-2 is not classified as hazardous, making it a safer option for research and development. However, proper handling protocols are still recommended to ensure workplace safety. This aligns with the broader push for responsible chemical management, a key concern for laboratory professionals and industry stakeholders.

In conclusion, (2E)-3-(4-ethylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)prop-2-enamide represents a fascinating intersection of medicinal chemistry, agrochemical research, and sustainable science. Its structural features and potential applications make it a compound worth watching in the coming years, especially as AI-powered research continues to unlock new possibilities for heterocyclic molecules.